Cas no 1806770-86-4 (2-(Difluoromethyl)-4-methoxypyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-methoxypyridine-3-acetic acid
• CAS No: 1806770-86-4
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4848055
• Update Time: 2025-05-26

2-(Difluoromethyl)-4-methoxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methoxypyridine-3-acetic acid

• Inchi： 1S/C9H9F2NO3/c1-15-6-2-3-12-8(9(10)11)5(6)4-7(13)14/h2-3,9H,4H2,1H3,(H,13,14)
• InChI Key： BRSFDALEMBLYBE-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)OC)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-4-methoxypyridine-3-acetic acid

Introduction to 2-(Difluoromethyl)-4-methoxypyridine-3-acetic Acid (CAS No. 1806770-86-4)

2-(Difluoromethyl)-4-methoxypyridine-3-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806770-86-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic acid features a pyridine core substituted with a difluoromethyl group at the 2-position and a methoxy group at the 4-position, coupled with a carboxylic acid moiety at the 3-position. The unique structural attributes of this molecule make it a valuable intermediate in synthesizing biologically active agents, particularly in the development of novel therapeutic entities.

The difluoromethyl group is a strategically important substituent in medicinal chemistry due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. Its incorporation into molecular frameworks often leads to compounds with improved pharmacological profiles. Similarly, the methoxy group contributes to the overall electronic distribution of the molecule, influencing its reactivity and interactions with biological targets. The presence of a carboxylic acid functionality further expands the synthetic possibilities, allowing for derivatization into esters, amides, or salts, which are common in drug formulations.

Recent advancements in pharmaceutical research have highlighted the potential of 2-(Difluoromethyl)-4-methoxypyridine-3-acetic acid as a key building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating compounds with anti-inflammatory and anticancer properties. The pyridine scaffold is particularly well-suited for interacting with biological macromolecules such as enzymes and receptors, making it a preferred choice for designing selective modulators.

In particular, researchers have leveraged this compound to develop novel kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways that regulate cell growth, differentiation, and survival. Dysregulation of kinase activity is implicated in numerous diseases, including cancer and inflammatory disorders. By incorporating the difluoromethyl and methoxy substituents into kinase inhibitors derived from 2-(Difluoromethyl)-4-methoxypyridine-3-acetic acid, scientists have achieved improved binding affinities and selectivity against specific kinases. These modifications enhance the potency of the inhibitors while minimizing off-target effects.

The carboxylic acid group in 2-(Difluoromethyl)-4-methoxypyridine-3-acetic acid also serves as a versatile handle for further functionalization. For example, researchers have utilized this moiety to introduce amide linkages, creating peptidomimetics that mimic natural bioactive peptides. Peptidomimetics are synthetic analogs designed to replicate the biological activity of peptides but with improved pharmacokinetic properties such as enhanced stability and oral bioavailability. The combination of these structural features makes this compound an invaluable asset in drug discovery libraries.

Moreover, computational chemistry and molecular modeling studies have been instrumental in understanding the interactions between derivatives of 2-(Difluoromethyl)-4-methoxypyridine-3-acetic acid and their target proteins. These studies have revealed that the electronic properties imparted by the difluoromethyl and methoxy groups critically influence binding modes within active sites. By optimizing these substituents through structure-activity relationship (SAR) analysis, researchers can fine-tune lead compounds to achieve desired pharmacological outcomes.

Recent clinical trials have begun to explore derivatives of this compound for therapeutic applications. Early-phase studies indicate promising results in treating conditions characterized by abnormal cell proliferation and inflammation. The ability to modify various functional groups within the molecule allows for rapid iteration and optimization during preclinical development. This flexibility is crucial for translating laboratory findings into viable clinical candidates.

The synthesis of 2-(Difluoromethyl)-4-methoxypyridine-3-acetic acid itself presents an interesting challenge due to its complex substitution pattern. Advanced synthetic methodologies such as cross-coupling reactions, metal-catalyzed transformations, and regioselective functionalization are employed to construct the desired framework efficiently. The growing demand for this intermediate has spurred innovation in synthetic routes, aiming to improve yield, purity, and scalability for industrial applications.

In conclusion,2-(Difluoromethyl)-4-methoxypyridine-3-acetic acid (CAS No. 1806770-86-4) represents a cornerstone in modern medicinal chemistry. Its unique structural features enable the design of high-affinity ligands for diverse biological targets, making it indispensable in drug discovery efforts. As research continues to uncover new therapeutic opportunities,this compound will undoubtedly play an increasingly pivotal role in developing next-generation pharmaceuticals that address unmet medical needs.